Cas no 885068-10-0 ((1H-indazol-6-yl)boronic acid)

(1H-indazol-6-yl)boronic acid structure
(1H-indazol-6-yl)boronic acid structure
Product Name:(1H-indazol-6-yl)boronic acid
CAS No:885068-10-0
MF:C7H7BN2O2
MW:161.953681230545
MDL:MFCD04972419
CID:69288
PubChem ID:24728617
Update Time:2024-12-09

(1H-indazol-6-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Indazolyboronic acid
    • 1H-Indazole-6-boronic acid
    • 1H-Indazol-6-yl-6-boronic acid
    • 1H-Indazol-6-ylboronic acid
    • Indazole-6-boronic acid
    • (1H-indazol-6-yl)boronic acid
    • B-1H-Indazol-6-ylboronic acid (ACI)
    • Boronic acid, 1H-indazol-6-yl- (9CI)
    • (2H-Indazol-6-yl)boronic acid
    • NCGC00249501-01
    • 1H-Indazole-6-boronic acid;6-Indazolyboronic acid
    • 1H-indazol-6-yl-6-boronicacid
    • J-500188
    • 885068-10-0
    • BP-21241
    • SY006379
    • Boronic acid, 1H-indazol-6-yl-
    • ZKNLCHWRWRYPGG-UHFFFAOYSA-N
    • 2173195-38-3
    • GS-6181
    • 6-Indazolboronic acid
    • EN300-212655
    • MFCD04972419
    • PB14401
    • SCHEMBL2241556
    • BCP23490
    • DTXSID80646440
    • AKOS005256072
    • CS-0006095
    • MDL： MFCD04972419
    • Inchi： 1S/C7H7BN2O2/c11-8(12)6-2-1-5-4-9-10-7(5)3-6/h1-4,11-12H,(H,9,10)
    • InChI Key： ZKNLCHWRWRYPGG-UHFFFAOYSA-N
    • SMILES： OB(C1C=C2C(C=NN2)=CC=1)O

Computed Properties

  • Exact Mass: 162.06000
  • Monoisotopic Mass: 162.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 69.1A^2

Experimental Properties

  • Density: 1.423
  • Melting Point: 112-117 °C
  • Boiling Point: 457.012 °C at 760 mmHg
  • Flash Point: 457.012 °C at 760 mmHg
  • Refractive Index: 1.671
  • PSA: 69.14000
  • LogP: -0.75730

(1H-indazol-6-yl)boronic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： 22-24/25
  • Hazardous Material Identification： Xn
  • Storage Condition：2-8°C

(1H-indazol-6-yl)boronic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1H-indazol-6-yl)boronic acid Pricemore >>

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(1H-indazol-6-yl)boronic acid Production Method

Production Method 1

708-40-7 708-40-7
885068-10-0 885068-10-0
Reaction Conditions
1.1 Reagents: Diboronic acid ,  Propanoic acid, 2,2-dimethyl-, potassium salt (1:1) Catalysts: (SP-4-3)-[2′-(Amino-κN)[1,1′-biphenyl]-2-yl-κC][dicyclohexyl[2′,4′,6′-tris(1-met… Solvents: Methanol ,  2-Methyltetrahydrofuran ;  18 h, rt
Reference
Pd- and Ni-Based Systems for the Catalytic Borylation of Aryl (Pseudo)halides with B2(OH)4
Munteanu, Charissa; et al, Journal of Organic Chemistry, 2020, 85(16), 10334-10349

Production Method 2

79762-54-2 79762-54-2
885068-10-0 885068-10-0
Reaction Conditions
1.1 Reagents: tert-Butyllithium Solvents: Pentane ,  Tetrahydrofuran ;  -78 °C; 25 min, -78 °C
1.2 Reagents: Tributyl borate ;  -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Discovery of 4-Aminoquinoline-3-carboxamide Derivatives as Potent Reversible Bruton's Tyrosine Kinase Inhibitors for the Treatment of Rheumatoid Arthritis
Yao, Xia ; et al, Journal of Medicinal Chemistry, 2019, 62(14), 6561-6574

Production Method 3

57848-46-1 57848-46-1
885068-10-0 885068-10-0
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: 1,2-Dimethoxyethane ;  5 min, rt; 15 h, reflux
2.1 Reagents: tert-Butyllithium Solvents: Pentane ,  Tetrahydrofuran ;  -78 °C; 25 min, -78 °C
2.2 Reagents: Tributyl borate ;  -78 °C; -78 °C → rt; overnight, rt
2.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Discovery of 4-Aminoquinoline-3-carboxamide Derivatives as Potent Reversible Bruton's Tyrosine Kinase Inhibitors for the Treatment of Rheumatoid Arthritis
Yao, Xia ; et al, Journal of Medicinal Chemistry, 2019, 62(14), 6561-6574

(1H-indazol-6-yl)boronic acid Raw materials

(1H-indazol-6-yl)boronic acid Preparation Products

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